molecular formula C16H18ClNO2 B8595325 2-{4-[(4-Chloroanilino)methyl]phenoxy}propan-1-ol CAS No. 58336-80-4

2-{4-[(4-Chloroanilino)methyl]phenoxy}propan-1-ol

Cat. No.: B8595325
CAS No.: 58336-80-4
M. Wt: 291.77 g/mol
InChI Key: OZIFHJIJYTVNKY-UHFFFAOYSA-N
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Description

2-{4-[(4-Chloroanilino)methyl]phenoxy}propan-1-ol is a useful research compound. Its molecular formula is C16H18ClNO2 and its molecular weight is 291.77 g/mol. The purity is usually 95%.
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Properties

CAS No.

58336-80-4

Molecular Formula

C16H18ClNO2

Molecular Weight

291.77 g/mol

IUPAC Name

2-[4-[(4-chloroanilino)methyl]phenoxy]propan-1-ol

InChI

InChI=1S/C16H18ClNO2/c1-12(11-19)20-16-8-2-13(3-9-16)10-18-15-6-4-14(17)5-7-15/h2-9,12,18-19H,10-11H2,1H3

InChI Key

OZIFHJIJYTVNKY-UHFFFAOYSA-N

Canonical SMILES

CC(CO)OC1=CC=C(C=C1)CNC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.0 g of ethyl 2-[4-(4-chloroanilinomethyl)phenoxy]propionate in 20 ml of ether is dropwise added to a suspension of 324 mg of lithium aluminum hydride in 20 ml of anhydrous ether over a period of 10 minutes under 10° C. The mixture is stirred for 20 minutes at room temperature and cooled under 10° C., and to the mixture is dropwise added 25 ml of 10% ammonium chloride aqueous solution. An insoluble material is filtered off and the ether layer is separated. The aqueous layer is extracted with ether and both of the ether layers are combined. The extract is washed with a saturated sodium chloride aqueous solution and dried, after which the solvent is distilled off. The residue is collected by filtration, washed with a mixture of n-hexane and diisopropyl ether and dried to give 1.42 g of 2-[4-(4-chloroanilinomethyl)phenoxy]propanol, mp 81° to 83° C.
Name
ethyl 2-[4-(4-chloroanilinomethyl)phenoxy]propionate
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
324 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two

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